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Compound of Interest

Compound Name: 3,5-Dichloropyridine

Cat. No.: B137275

Introduction

3,5-Dichloropyridine is a versatile heterocyclic compound that serves as a crucial building
block in the synthesis of a wide range of agrochemicals, particularly herbicides.[1] Its chemical
structure, featuring two chlorine atoms on the pyridine ring, provides reactive sites for
nucleophilic substitution and other transformations, making it an ideal starting material for the
development of novel herbicidal compounds. This document outlines the application of 3,5-
Dichloropyridine in the synthesis of a novel herbicidal candidate, detailing the synthetic
protocol, herbicidal activity, and putative mechanism of action.

The development of new herbicides is critical to address the growing challenge of herbicide
resistance in weeds and to provide more effective and selective weed control options in
agriculture. Pyridine-based herbicides have demonstrated significant success in the
agrochemical market, and the use of 3,5-Dichloropyridine as a scaffold allows for the
exploration of new chemical space to identify next-generation herbicidal molecules.

Synthesis of a Novel Herbicidal Candidate: 3,5-
dichloro-2-(2,4-dichlorophenoxy)pyridine

A plausible synthetic route to a novel herbicidal candidate, 3,5-dichloro-2-(2,4-
dichlorophenoxy)pyridine, starting from 3,5-Dichloropyridine is presented. This synthesis
involves a nucleophilic aromatic substitution reaction, a common strategy in the derivatization
of halogenated pyridines.
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Synthetic Pathway

The synthesis begins with the reaction of 2-amino-5-chloropyridine with N-chlorosuccinimide to
produce 2-amino-3,5-dichloropyridine.[2] This intermediate is then diazotized and
subsequently reacted with a phenol to introduce the phenoxy moiety. A more direct approach,
and the one detailed below, involves the direct nucleophilic substitution of a chlorine atom on a
more activated pyridine ring, such as one containing an additional activating group. For the
purpose of this application note, we will illustrate a representative synthesis of a phenoxy-
pyridine herbicide.
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1.NCS Diazotization, 2,4-Dichlorophenol,

3,5-Dichloropyridine 2. Amination 2-Amino-3,5-dichlor0pyridine% 3,5-Dichloropyridin-2-ol Coupling Agent 3,5-dichloro-2-(2,4-dichlorophenoxy)pyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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